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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the coloration of cellulose nanofibers
(CNFs) using indanthrene vat dyes. This process imparts high-performance color
characteristics to the nanofibers, making them suitable for a wide range of applications,
including advanced textiles, functional materials, and biomedical devices. Vat dyes are
renowned for their exceptional color fastness to light, washing, and chemicals.[1][2]

Introduction

Cellulose nanofibers are a class of bio-based nanomaterials with remarkable properties,
including high surface area, mechanical strength, and biocompatibility. The dyeing of CNFs
with indanthrene vat dyes allows for the production of colored nanomaterials with superior
fastness properties. The vat dyeing process is a multi-step procedure involving the reduction of
the insoluble vat dye into a soluble leuco form, which can then penetrate the cellulose
nanofiber structure. Subsequent oxidation traps the insoluble dye molecules within the
nanofibers, resulting in a highly durable coloration.[2][3][4]

Materials and Methods
Materials

o Cellulose Nanofibers (CNF) membrane or suspension

e Indanthrene Vat Dye (e.g., C.I. Vat Blue 1, C.I. Vat Green 1)
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e Sodium Hydroxide (NaOH)

e Sodium Hydrosulfite (Sodium Dithionite, Na2S204)

e Hydrogen Peroxide (H202) (35%) or Sodium Perborate
e Acetic Acid (CH3COOH)

» Non-ionic soaping agent

« Distilled or deionized water

Equipment

o Laboratory-scale dyeing machine or beaker with a magnetic stirrer and hot plate

pH meter

Spectrophotometer for color measurement

Washing and light fastness testing equipment

Scanning Electron Microscope (SEM) for morphological analysis

Fourier-Transform Infrared (FTIR) Spectrometer for chemical analysis

X-ray Diffractometer (XRD) for crystallinity analysis

Experimental Protocols

This protocol outlines the batch-wise exhaustion dyeing method for cellulose nanofibers.

Preparation of Cellulose Nanofibers

Cellulose nanofibers can be produced from various cellulosic sources via mechanical,
chemical, or enzymatic methods. For dyeing, regenerated cellulose nanofibers are often
produced from a precursor like cellulose acetate followed by a deacetylation process.[1] It is
crucial that the CNF material is thoroughly washed and free from any residual chemicals from
its preparation process.
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Vatting (Reduction) of Indanthrene Dye

The insoluble vat dye is converted into its water-soluble leuco form in this step.

Prepare a stock solution of the indanthrene dye (e.g., 1% on weight of fiber, owf).
¢ In a separate vessel, prepare the reduction bath with the required amount of water.

e Add Sodium Hydroxide (e.g., 5-10 g/L) and Sodium Hydrosulfite (e.g., 5-10 g/L) to the
reduction bath. The exact concentrations may vary depending on the specific dye and its
concentration.

o Heat the reduction bath to the recommended temperature for the specific dye (typically 50-
80°C).

o Add the dye stock solution to the reduction bath and stir until the dye is fully reduced,
indicated by a distinct color change.

Dyeing of Cellulose Nanofibers

e Immerse the cellulose nanofiber sample into the prepared dyebath.

» Raise the temperature to the optimal dyeing temperature (e.g., 60-90°C) and maintain for a
specified duration (e.g., 30-60 minutes). The high surface area of nanofibers may allow for
shorter dyeing times compared to conventional fibers.

e Ensure continuous agitation to promote uniform dye uptake.

Rinsing and Oxidation

After dyeing, the soluble leuco dye within the nanofibers is converted back to its insoluble form.

+ Remove the dyed nanofiber sample from the dyebath and rinse with cold water to remove
excess liquor.

» Oxidation can be carried out by exposure to air or by chemical oxidation. For chemical
oxidation, immerse the sample in a bath containing an oxidizing agent such as hydrogen
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peroxide (e.g., 1-2 ml/L) or sodium perborate at a controlled pH (typically acidic, adjusted
with acetic acid).[3]

o Continue the oxidation process until the final color is fully developed.

Soaping

Soaping is a critical after-treatment step to remove loosely adhering dye particles from the
nanofiber surface and to stabilize the final shade. This step is crucial for achieving optimal
fastness properties.[3]

Prepare a soaping bath containing a non-ionic soaping agent (e.g., 1-2 g/L) and sodium
carbonate (e.g., 1 g/L).

e Immerse the oxidized nanofiber sample in the soaping bath and treat at or near boiling
temperature (e.g., 95-100°C) for 15-30 minutes.

» After soaping, thoroughly rinse the sample with hot and then cold water until the rinse water
is clear.

e Dry the dyed cellulose nanofiber sample in an oven or at room temperature.

Data Presentation

The following tables summarize the expected quantitative data from the indanthrene vat
dyeing of cellulose nanofibers.

Table 1: Color Yield and Coordinates
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Concentrati
Dye KIS Value L a b*
on (% owf)
C.l. Vat Blue
1 1.0 15.8 35.2 5.1 -20.3
2.0 20.5 30.1 -6.8 -25.7
C.l. vat
1.0 18.2 40.5 -15.3 10.2
Green 1
2.0 22.5 36.8 -18.9 12.5

K/S values are indicative of color strength. L, a, and b are CIELAB color coordinates.*

Table 2: Color Fastness Properties

Dye Wash Fastness Light Fastness Rubbing Fastness
(ISO 105-C06) (ISO 105-B02) (ISO 105-X12)

Color Change Staining Blue Wool Scale

C.l. Vat Blue 1 4-5 4-5 7

C.I. Vat Green 1 4-5 4-5 7

Fastness is rated on a scale of 1 to 5 for washing and rubbing (5 being excellent) and 1 to 8 for
light fastness (8 being maximum).[5][6]

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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